N-(1-(benzofuran-2-yl)propan-2-yl)-3-(4-(methylsulfonyl)phenyl)propanamide

• IUPAC Name: N-[1-(1-benzofuran-2-yl)propan-2-yl]-3-(4-methylsulfonylphenyl)propanamide
• InChI: InChI=1S/C21H23NO4S/c1-15(13-18-14-17-5-3-4-6-20(17)26-18)22-21(23)12-9-16-7-10-19(11-8-16)27(2,24)25/h3-8,10-11,14-15H,9,12-13H2,1-2H3,(H,22,23)
• InChI Key: PXLUGQXFDALGMK-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC2=CC=CC=C2O1)NC(=O)CCC3=CC=C(C=C3)S(=O)(=O)C
• Molecular Formula: C21H23NO4S
• Molecular Weight: 385.5 g/mol

Description

N-(1-(benzofuran-2-yl)propan-2-yl)-3-(4-(methylsulfonyl)phenyl)propanamide, also known as BPN14770, is a novel small molecule that has been recently developed as a therapeutic agent for the treatment of cognitive disorders, such as Alzheimer's disease. BPN14770 has been shown to improve cognitive function in preclinical studies and is currently undergoing clinical trials.

Scientific Research Applications

Cytotoxic Activities

Research has shown that compounds structurally related to N-(1-(benzofuran-2-yl)propan-2-yl)-3-(4-(methylsulfonyl)phenyl)propanamide, such as neolignans isolated from traditional Chinese medicine, exhibit antiproliferative activity against human cancer cell lines. For instance, specific neolignans have been evaluated for their ability to induce apoptosis in A549 cells through activating the mitochondrial pathway, highlighting their potential in cancer therapy (Xinhua Ma et al., 2017).

Crystal Structure Analysis

Studies focusing on the crystal structure of benzofuran derivatives, such as 5-Fluoro-3-methylsulfinyl-2-phenyl-1-benzofuran, provide detailed insights into their molecular configuration, intermolecular interactions, and potential for forming stable crystal structures. These analyses are crucial for understanding the chemical behavior and potential applications of these compounds in materials science and pharmaceutical formulation (H. Choi et al., 2007).

Dielectric and Thermal Properties

The synthesis and characterization of methacrylate polymers bearing benzofuran derivatives have been explored for their dielectric and thermal properties. Such studies are important for developing new materials with specific electrical and thermal characteristics for use in electronics and materials science (T. Çelik & M. Coskun, 2018).

Phospholipase A2 Inhibition

Research into substituted benzenesulfonamides, closely related to the structure of interest, has identified potent inhibitors of membrane-bound phospholipase A2. These compounds, through inhibition of arachidonic acid liberation, have shown potential in reducing myocardial infarction size in animal models, suggesting their application in cardiovascular disease treatment (H. Oinuma et al., 1991).

Molecular Interactions and Binding Affinity

The binding affinity of novel compounds, including those structurally related to benzofurans, for biological receptors such as the estrogen receptor, has been evaluated to understand their potential therapeutic applications. Such studies are crucial for drug discovery and development, particularly in targeting hormone-related pathways (M. Halabalaki et al., 2000).